Cas no 1227593-48-7 (4-Bromo-3-iodo-2-methylpyridine)

• Product Name: 4-Bromo-3-iodo-2-methylpyridine
• CAS No: 1227593-48-7
• MF: C₆H₅BrIN
• MW: 297.91907286644
• CID: 4927550
• Update Time: 2025-06-08

4-Bromo-3-iodo-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-iodo-2-methylpyridine
• 4-Bromo-3-iodo-2-methylpyridine

• Inchi： 1S/C6H5BrIN/c1-4-6(8)5(7)2-3-9-4/h2-3H,1H3
• InChI Key： WSFXYCRREJWHJE-UHFFFAOYSA-N
• SMILES： IC1=C(C=CN=C1C)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-3-iodo-2-methylpyridine

Introduction to 4-Bromo-3-iodo-2-methylpyridine (CAS No. 1227593-48-7)

4-Bromo-3-iodo-2-methylpyridine, with the CAS number 1227593-48-7, is a versatile compound that has gained significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique halogenated pyridine structure, which makes it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The molecular formula of 4-Bromo-3-iodo-2-methylpyridine is C₆H₅BrIN, and its molecular weight is 269.91 g/mol. The compound exists as a solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). Its stability under various reaction conditions makes it an attractive choice for synthetic chemists.

In recent years, 4-Bromo-3-iodo-2-methylpyridine has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block for the synthesis of pyridine-based pharmaceuticals. Pyridine derivatives are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The presence of bromine and iodine substituents in 4-Bromo-3-iodo-2-methylpyridine provides multiple handles for further functionalization, enabling the creation of a wide range of structurally diverse compounds.

A notable example of the application of 4-Bromo-3-iodo-2-methylpyridine is in the synthesis of selective serotonin reuptake inhibitors (SSRIs). SSRIs are a class of drugs commonly used to treat depression and anxiety disorders. The ability to introduce specific functional groups onto the pyridine ring allows for the fine-tuning of pharmacological properties, such as selectivity and potency. Recent studies have shown that derivatives of 4-Bromo-3-iodo-2-methylpyridine exhibit improved pharmacokinetic profiles and reduced side effects compared to existing SSRIs.

Beyond pharmaceutical applications, 4-Bromo-3-iodo-2-methylpyridine has also found use in the development of agrochemicals. Pyridine-based compounds are known for their herbicidal and fungicidal properties, making them valuable components in crop protection products. The halogenated nature of 4-Bromo-3-iodo-2-methylpyridine enhances its bioactivity and stability in agricultural environments, contributing to more effective pest control.

In the realm of materials science, 4-Bromo-3-iodo-2-methylpyridine has been explored as a precursor for the synthesis of functional polymers and organic semiconductors. The unique electronic properties of pyridine derivatives make them suitable for applications in electronic devices such as organic light-emitting diodes (OLEDs) and solar cells. Recent research has demonstrated that polymers derived from 4-Bromo-3-iodo-2-methylpyridine-based monomers exhibit high charge carrier mobility and excellent thermal stability, making them promising candidates for next-generation electronic materials.

The synthetic versatility of 4-Bromo-3-iodo-2-methylpyridine is further highlighted by its role in cross-coupling reactions. These reactions are fundamental tools in organic synthesis, allowing for the formation of carbon-carbon bonds between different functional groups. The presence of both bromine and iodine substituents in 4-Bromo-3-iodo-2-methylpyridine enables efficient coupling with a variety of nucleophiles, including boronic acids, organozinc reagents, and organostannanes. This flexibility has led to the development of novel synthetic routes for complex natural products and pharmaceutical intermediates.

In addition to its synthetic utility, 4-Bromo-3-iodo-2-methylpyridine has been investigated for its potential as a probe molecule in biological studies. Pyridine derivatives can serve as ligands for various receptors and enzymes, making them useful tools for understanding biological processes at the molecular level. For instance, derivatives of 4-Bromo-3-iodo-2-methylpyridine-based compounds have been used to study protein-protein interactions and enzyme inhibition mechanisms, providing valuable insights into disease pathways.

The environmental impact of chemicals is an important consideration in their development and application. Studies on the biodegradability and ecotoxicity of 4-Bromo-3-iodo-2-methylpyridine-based compounds have shown that they exhibit low environmental persistence and minimal toxicity to aquatic organisms. This favorable environmental profile makes them suitable for use in various industrial applications while minimizing ecological risks.

In conclusion, 4-Bromo-3-iodo-2-methylpyridine, with its CAS number 1227593-48-7 strong>, is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and synthetic versatility make it an invaluable tool for researchers working in medicinal chemistry, organic synthesis, agrochemicals, materials science, and biological studies. As ongoing research continues to uncover new applications and properties, the importance of this compound is likely to grow even further.